(2S,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2R,3R,6S)-3-amino-6-[1-(methylamino)ethyl]-2-oxanyl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol

• Molecular Formula: C21H43N5O7
• Molecular Weight: 477.6 g/mol
• IUPAC Name: (2S,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-[1-(methylamino)ethyl]oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• InChI: InChI=1S/C21H43N5O7/c1-9(25-3)13-6-5-10(22)19(31-13)32-16-11(23)7-12(24)17(14(16)27)33-20-15(28)18(26-4)21(2,29)8-30-20/h9-20,25-29H,5-8,22-24H2,1-4H3/t9?,10-,11+,12-,13+,14+,15-,16-,17+,18-,19-,20+,21+/m1/s1
• InChI Key: CEAZRRDELHUEMR-VBJIZKLBSA-N
• Isomeric SMILES: CC([C@@H]1CC[C@H]([C@H](O1)O[C@@H]2[C@H](C[C@H]([C@@H]([C@H]2O)O[C@H]3[C@@H]([C@H]([C@@](CO3)(C)O)NC)O)N)N)N)NC
• Canonical SMILES: CC(C1CCC(C(O1)OC2C(CC(C(C2O)OC3C(C(C(CO3)(C)O)NC)O)N)N)N)NC

Description

(2S,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2R,3R,6S)-3-amino-6-[1-(methylamino)ethyl]-2-oxanyl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol is a glycoside and an amino cyclitol.

Scientific Research Applications

Synthesis and Chemical Transformations

• The compound has been utilized in the synthesis of C-alpha-D-galactopyranosides of carbapentopyranoses, showcasing its role in complex chemical transformations and synthesis processes (Cossy et al., 1995).
• It has applications in the formation of pyrrolidine derivatives, where primary amines promote ring opening in carbapenem-derived esters (Valiullina et al., 2020).
• The compound is involved in the synthesis of anellated carbasugars from quinic acid, demonstrating its utility in creating novel carbohydrate structures (Herrera et al., 2003).

Stereoselective Synthesis

• It is key in stereoselective synthesis processes, such as the creation of 3,4,5,6-tetrasubstituted diaminocyclohexanes, highlighting its importance in producing specific stereoisomers (Grilli et al., 2003).
• The compound is utilized in the synthesis of conformationally constrained dipeptide surrogates, which are crucial for studying biologically active peptides (Cluzeau & Lubell, 2004).

Metal-Organic Frameworks

• The compound has applications in the development of main group metal-organic frameworks (MOFs), specifically involving Bi(V) and Pb(II), highlighting its utility in materials science and nanoengineering (Kumar & Mishra, 2007).

Pharmaceutical Research

• It plays a role in the total synthesis of complex pharmaceutical compounds, such as a hemiacetal polypropionate from Siphonaria australis (Lister & Perkins, 2004).